![molecular formula C14H18ClNO3S B7633555 2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine](/img/structure/B7633555.png)
2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine (CCSM) is a synthetic compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research. CCSM belongs to the class of morpholine derivatives, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine involves the binding of the compound to the extracellular pore of the voltage-gated sodium channels. This binding prevents the influx of sodium ions into the cell, thereby inhibiting the generation and propagation of action potentials. This compound has been shown to exhibit a high degree of selectivity towards the sodium channels, with minimal effects on other ion channels.
Biochemical and Physiological Effects:
The primary biochemical effect of this compound is the inhibition of the voltage-gated sodium channels. This inhibition leads to a reduction in the excitability of neurons, which can have various physiological effects depending on the specific neuronal circuitry involved. For example, the inhibition of sodium channels in pain-sensing neurons can lead to a reduction in pain perception. Similarly, the inhibition of sodium channels in cardiac cells can lead to a reduction in the incidence of arrhythmias.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine as a research tool is its high degree of selectivity towards the sodium channels. This selectivity allows for the specific targeting of sodium channels in various neuronal circuits, without affecting other ion channels. However, one of the limitations of this compound is its relatively low potency compared to other sodium channel blockers. This low potency can limit the effectiveness of this compound in certain experimental settings.
Future Directions
There are several future directions for research involving 2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine. One area of interest is the development of more potent and selective sodium channel blockers based on the structure of this compound. Another area of interest is the study of the role of sodium channels in various neurological and cardiovascular disorders, and the potential therapeutic applications of sodium channel blockers in these disorders. Additionally, the use of this compound as a tool for studying the structure and function of ion channels can lead to a better understanding of the basic principles of neuronal signaling and could have implications for the development of novel therapies for various neurological disorders.
Synthesis Methods
The synthesis of 2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine involves the reaction of 3-chloroaniline with cyclopropylsulfonyl chloride and 5-methylmorpholine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified by column chromatography. The yield of this compound obtained by this method is around 60%.
Scientific Research Applications
2-(3-Chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a tool for studying the structure and function of ion channels. This compound has been shown to selectively block the voltage-gated sodium channels in neurons, which are involved in the generation and propagation of action potentials. This property of this compound has been utilized to study the role of sodium channels in various physiological and pathological processes, such as pain perception, epilepsy, and cardiac arrhythmias.
properties
IUPAC Name |
2-(3-chlorophenyl)-4-cyclopropylsulfonyl-5-methylmorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO3S/c1-10-9-19-14(11-3-2-4-12(15)7-11)8-16(10)20(17,18)13-5-6-13/h2-4,7,10,13-14H,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXAGFHBVYUDZKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC(CN1S(=O)(=O)C2CC2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.